Cas no 2138076-08-9 (rac-N-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-2-nitrobenzene-1-sulfonamide)

• Product Name: rac-N-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-2-nitrobenzene-1-sulfonamide
• CAS No: 2138076-08-9
• MF: C₁₄H₁₉N₃O₄S
• MW: 325.383362054825
• CID: 6073405
• PubChem ID: 165947692
• Update Time: 2025-06-03

rac-N-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138076-08-9
• EN300-1169769
• rac-N-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-2-nitrobenzene-1-sulfonamide

• Inchi： 1S/C14H19N3O4S/c18-17(19)11-4-1-2-5-12(11)22(20,21)16-10-14-7-3-6-13(14)15-9-8-14/h1-2,4-5,13,15-16H,3,6-10H2/t13-,14-/m1/s1
• InChI Key： UHGAOWFVLSJGGG-ZIAGYGMSSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC[C@@]12CCN[C@@H]1CCC2)(=O)=O

Computed Properties

• Exact Mass: 325.10962727g/mol
• Monoisotopic Mass: 325.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 112Ų

Additional information on rac-N-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-2-nitrobenzene-1-sulfonamide

Research Brief on rac-N-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-2-nitrobenzene-1-sulfonamide (CAS: 2138076-08-9)

Recent studies on rac-N-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-2-nitrobenzene-1-sulfonamide (CAS: 2138076-08-9) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonamide and nitrobenzene moieties, has been investigated for its role in modulating specific biological pathways, particularly those involved in inflammatory and neurodegenerative diseases. The structural complexity of this molecule, including its octahydrocyclopenta[b]pyrrole scaffold, suggests a high degree of specificity in target binding, making it a promising candidate for further drug development.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and pharmacological evaluation of rac-N-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-2-nitrobenzene-1-sulfonamide. The research team employed a multi-step synthetic route to achieve high purity and yield, followed by in vitro and in vivo assays to assess its biological activity. The results demonstrated significant inhibitory effects on key inflammatory markers, such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Additionally, the compound showed moderate blood-brain barrier permeability, indicating possible applications in treating neurodegenerative disorders like Alzheimer's disease.

Further investigations into the mechanism of action revealed that rac-N-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-2-nitrobenzene-1-sulfonamide acts as a selective modulator of the NF-κB signaling pathway. Molecular docking studies indicated strong binding affinity to the p50 subunit of NF-κB, which correlates with its observed anti-inflammatory effects. These findings were corroborated by transcriptomic analysis, which showed downregulation of pro-inflammatory genes in treated cell lines. The study also noted minimal cytotoxicity at therapeutic concentrations, underscoring its safety profile for potential clinical use.

In addition to its anti-inflammatory properties, rac-N-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-2-nitrobenzene-1-sulfonamide has been evaluated for its potential in oncology. Preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters indicated that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated NF-κB activity. The researchers proposed that the nitrobenzene sulfonamide moiety may contribute to its pro-apoptotic effects, though further mechanistic studies are needed to confirm this hypothesis.

Despite these promising results, challenges remain in the development of rac-N-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-2-nitrobenzene-1-sulfonamide as a therapeutic agent. Pharmacokinetic studies have identified rapid metabolism in the liver, necessitating structural modifications to improve bioavailability. Current efforts are focused on optimizing the compound's half-life and tissue distribution while retaining its biological activity. Collaborative research between academic institutions and pharmaceutical companies is underway to address these limitations and advance the compound toward preclinical trials.

In conclusion, rac-N-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-2-nitrobenzene-1-sulfonamide represents a promising scaffold for the development of novel anti-inflammatory and potentially anticancer agents. Its unique structural features and demonstrated biological activity warrant further investigation, particularly in the context of targeted therapy for diseases with unmet medical needs. Future research should prioritize mechanistic elucidation, pharmacokinetic optimization, and in vivo efficacy studies to fully realize its therapeutic potential.